Cas no 95096-06-3 (3-3-(Trifluoromethyl)phenylpropanenitrile)

3-3-(Trifluoromethyl)phenylpropanenitrile is a synthetic organic compound known for its high purity and stability. It exhibits excellent solubility in organic solvents, making it ideal for various chemical reactions. The trifluoromethyl group enhances its reactivity, leading to improved yields and selectivity in synthesis. This compound is a valuable intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals.
3-3-(Trifluoromethyl)phenylpropanenitrile structure
95096-06-3 structure
Product Name:3-3-(Trifluoromethyl)phenylpropanenitrile
CAS No:95096-06-3
MF:C10H8F3N
MW:199.172432899475
MDL:MFCD04973009
CID:799184
PubChem ID:10465355
Update Time:2025-10-17

3-3-(Trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-(Trifluoromethyl)phenyl)propanenitrile
    • 3-[3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
    • Benzenepropanenitrile,3-(trifluoromethyl)-
    • m-trifluoromethylhydrocinnamonitrile
    • 3-[3-(Trifluoromethyl)phenyl]-propanenitrile
    • MFCD04973009
    • Benzenepropanenitrile, 3-(trifluoromethyl)-
    • DTXSID40440340
    • 3-(3-Trifluoromethyl-phenyl)-propionitrile
    • PS-8230
    • D84171
    • EN300-1929099
    • WQFANOZTLIFBLX-UHFFFAOYSA-N
    • SCHEMBL1833487
    • CS-0156939
    • 3-(3'-Trifluoromethylphenyl)propionitrile
    • 3-Trifluoromethyl-benzenepropanenitrile
    • AKOS010643845
    • 95096-06-3
    • 3-3-(Trifluoromethyl)phenylpropanenitrile
    • MDL： MFCD04973009
    • Inchi： 1S/C10H8F3N/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1,3,5,7H,2,4H2
    • InChI Key： WQFANOZTLIFBLX-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=CC(=C1)CCC#N)(F)F

Computed Properties

  • Exact Mass: 199.06100
  • Monoisotopic Mass: 199.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.202
  • Boiling Point: 257.4°Cat760mmHg
  • Flash Point: 109.5°C
  • PSA: 23.79000
  • LogP: 3.16158

3-3-(Trifluoromethyl)phenylpropanenitrile Security Information

  • Hazard Statement： Toxic
  • Hazardous Material Identification： T

3-3-(Trifluoromethyl)phenylpropanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-3-(Trifluoromethyl)phenylpropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T899608-10mg
3-[3-(Trifluoromethyl)phenyl]propanenitrile
 95096-06-3
10mg
 $ 50.00 2022-06-02
TRC
T899608-50mg
3-[3-(Trifluoromethyl)phenyl]propanenitrile
 95096-06-3
50mg
 $ 65.00 2022-06-02
TRC
T899608-100mg
3-[3-(Trifluoromethyl)phenyl]propanenitrile
 95096-06-3
100mg
 $ 80.00 2022-06-02
Apollo Scientific
PC8987-250mg
3-[3-(Trifluoromethyl)phenyl]propanenitrile
 95096-06-3 95%
250mg
 £72.00 2025-02-22
Apollo Scientific
PC8987-1g
3-[3-(Trifluoromethyl)phenyl]propanenitrile
 95096-06-3 95%
1g
 £162.00 2025-02-22
abcr
AB148301-250 mg
3-(3'-Trifluoromethylphenyl)propionitrile, 98%; .
 95096-06-3 98%
250mg
 €89.20 2023-05-09
abcr
AB148301-1 g
3-(3'-Trifluoromethylphenyl)propionitrile, 98%; .
 95096-06-3 98%
1g
 €141.40 2023-05-09
eNovation Chemicals LLC
Y1228294-5g
3-(3-(Trifluoromethyl)phenyl)propanenitrile
 95096-06-3 95%
5g
 $800 2024-06-03
eNovation Chemicals LLC
D509692-1g
3-(3-(TrifluoroMethyl)phenyl)propanenitrile
 95096-06-3 97%
1g
 $240 2024-05-24
eNovation Chemicals LLC
D509692-5g
3-(3-(TrifluoroMethyl)phenyl)propanenitrile
 95096-06-3 97%
5g
 $837 2024-05-24

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